![molecular formula C22H19N3O B4439466 1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide](/img/structure/B4439466.png)
1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide
Overview
Description
1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide, also known as MLN8054, is a selective inhibitor of the Aurora A kinase, which is an important protein involved in cell division. MLN8054 has been extensively studied for its potential use in cancer treatment.
Mechanism of Action
Studies: Further studies may be conducted to elucidate the precise mechanism of action of 1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide and its effects on other cellular processes.
Conclusion:
1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide is a selective inhibitor of Aurora A kinase with potential use in cancer treatment. Its complex synthesis method and high cost may limit its widespread use, but it is a valuable tool for studying the role of Aurora A kinase in cancer and other cellular processes. Further research is needed to fully understand its mechanism of action and potential clinical applications.
Advantages and Limitations for Lab Experiments
1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide is a useful tool for studying the role of Aurora A kinase in cancer and other cellular processes. Its selectivity and good pharmacokinetic properties make it a valuable compound for in vitro and in vivo experiments. However, its complex synthesis method and high cost may limit its widespread use.
Future Directions
There are several possible future directions for the study of 1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide and Aurora A kinase inhibition. These include:
1. Combination therapy: 1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide may be used in combination with other cancer drugs to enhance its anti-tumor activity and reduce the risk of drug resistance.
2. Biomarker development: Biomarkers may be developed to identify patients who are most likely to benefit from 1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide treatment.
3. New inhibitors: New inhibitors of Aurora A kinase may be developed with improved selectivity and pharmacokinetic properties.
4.
Scientific Research Applications
1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide has been extensively studied for its potential use in cancer treatment. Aurora A kinase is overexpressed in many types of cancer, and its inhibition can lead to cell cycle arrest and apoptosis. 1-methyl-N-[4-(4-pyridinylmethyl)phenyl]-1H-indole-2-carboxamide has shown promising results in preclinical studies and is currently being evaluated in clinical trials.
properties
IUPAC Name |
1-methyl-N-[4-(pyridin-4-ylmethyl)phenyl]indole-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O/c1-25-20-5-3-2-4-18(20)15-21(25)22(26)24-19-8-6-16(7-9-19)14-17-10-12-23-13-11-17/h2-13,15H,14H2,1H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXCBSXHARCGEQA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C=C1C(=O)NC3=CC=C(C=C3)CC4=CC=NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.